N-(1-phenylpropan-2-yl)-1H-imidazole-5-carboxamide

• IUPAC Name: N-(1-phenylpropan-2-yl)-1H-imidazole-5-carboxamide
• InChI: InChI=1S/C13H15N3O/c1-10(7-11-5-3-2-4-6-11)16-13(17)12-8-14-9-15-12/h2-6,8-10H,7H2,1H3,(H,14,15)(H,16,17)
• InChI Key: RKKASQGQFQXLFN-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)NC(=O)C2=CN=CN2
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

N-(1-phenylpropan-2-yl)-1H-imidazole-5-carboxamide is a chemical compound that belongs to the class of imidazole derivatives Imidazole derivatives are known for their wide range of biological activities and are commonly used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-phenylpropan-2-yl)-1H-imidazole-5-carboxamide typically involves the reaction of 1-phenylpropan-2-amine with imidazole-5-carboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bond. The reaction conditions often include a solvent like dichloromethane and a base such as triethylamine to neutralize the by-products .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product is typically achieved through recrystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

N-(1-phenylpropan-2-yl)-1H-imidazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The imidazole ring can undergo substitution reactions with electrophiles or nucleophiles, depending on the reaction conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Electrophilic substitution using halogens or nucleophilic substitution using amines.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted imidazole derivatives.

Scientific Research Applications

N-(1-phenylpropan-2-yl)-1H-imidazole-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1-phenylpropan-2-yl)-1H-imidazole-5-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. This interaction can lead to changes in cellular pathways and physiological responses. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-(1-phenylpropan-2-yl)acetamide
• N-(1-phenylpropan-2-yl)formamide
• N-(1-phenylpropan-2-yl)pyrrole-2-carboxamide

Uniqueness

N-(1-phenylpropan-2-yl)-1H-imidazole-5-carboxamide is unique due to its imidazole ring, which imparts specific chemical and biological properties. The presence of the imidazole ring allows for interactions with a wide range of biological targets, making it a versatile compound in medicinal chemistry .